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Compound of Interest

Compound Name: 4-Chloro-2-methyithiopyrimidine

Cat. No.: B146335

An In-depth Technical Guide to 4-Chloro-2-
methylthiopyrimidine

This technical guide provides a comprehensive overview of 4-Chloro-2-methylthiopyrimidine,
a heterocyclic organic compound significant as a pharmaceutical intermediate.[1] The
document details its chemical structure, nomenclature, physicochemical properties, and a
representative synthetic protocol.

Chemical Structure and IUPAC Name

4-Chloro-2-methylthiopyrimidine is an organohalogen and heterocyclic compound.[2] Its
structure consists of a pyrimidine ring substituted with a chlorine atom at the 4th position and a
methylthio group at the 2nd position.[2]

IUPAC Name: 4-chloro-2-(methylthio)pyrimidine.[3]

Synonyms: 4-Chloro-2-methylsulfanylpyrimidine, Pyrimidine, 4-chloro-2-(methylthio)-.[3][4]
Canonical SMILES: CSC1=NC=CC(=N1)CL[2]

InChl: InChI=1S/C5H5CIN2S/c1-9-5-7-3-2-4(6)8-5/h2-3H,1H3.[3]

InChiKey: DFOHHQRGDOQMKG-UHFFFAQOYSA-N.[3]
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Physicochemical and Spectroscopic Data

The properties of 4-Chloro-2-methylthiopyrimidine are summarized in the table below. The
compound typically appears as a colorless to light yellow or brown liquid or a white to off-white
crystalline solid.[1][2]

Property Value Reference
Molecular Formula CsHsCIN2S [2]
Molecular Weight 160.62 g/mol [4]

Colorless to light yellow/brown
Appearance liquid or white to off-white [1112]

crystalline solid

Melting Point -2°C

Boiling Point 139-140 °C at 36 mmHg
Density 1.381 g/mL at 25 °C
Refractive Index n20/D 1.6

Flash Point 113 °C (closed cup)

Sparingly soluble in water,
Solubility ethanol, and [2]

dimethylformamide.

1H NMR Varian A-60 [3]

13C NMR Available [3]

Experimental Protocols

A common method for the synthesis of 4-Chloro-2-methylthiopyrimidine involves the
chlorination of the corresponding 4-hydroxy pyrimidine derivative. The following protocol is
based on a patented manufacturing process.[5]

Synthesis of 4-Chloro-2-methylthiopyrimidine from 4-hydroxy-2-methylthiopyrimidine:
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e Reaction Setup: To a reaction vessel, add 7.1 g (0.05 mol) of 4-hydroxy-2-
methylthiopyrimidine and 36.9 g of toluene.[5]

» Reagent Addition: While stirring the mixture, add 5.1 g (0.05 mol) of triethylamine.
Subsequently, slowly add 7.7 g (0.05 mol) of phosphorus oxychloride.[5]

» Reaction Conditions: Heat the reaction mixture to 80 °C and maintain this temperature for 1
hour.[5]

e Quenching: After the reaction is complete, cool the mixture to room temperature. Quench the
reaction by the addition of 13.5 g of water.[5]

o Work-up and Isolation: The product, 4-Chloro-2-methylthiopyrimidine, can then be isolated
from the organic phase. Further purification can be achieved through techniques such as
distillation under reduced pressure.

Visual Representations

The following diagram illustrates the chemical structure of 4-Chloro-2-methylthiopyrimidine.

Caption: Chemical structure of 4-Chloro-2-methylthiopyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5.JP2006076970A - Process for producing 4-chloro-2-methylthiopyrimidines - Google
Patents [patents.google.com]

 To cite this document: BenchChem. [Chemical structure and IUPAC name of 4-Chloro-2-
methylthiopyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146335#chemical-structure-and-iupac-name-of-4-
chloro-2-methylthiopyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://patents.google.com/patent/JP2006076970A/en
https://patents.google.com/patent/JP2006076970A/en
https://www.benchchem.com/product/b146335#chemical-structure-and-iupac-name-of-4-chloro-2-methylthiopyrimidine
https://www.benchchem.com/product/b146335#chemical-structure-and-iupac-name-of-4-chloro-2-methylthiopyrimidine
https://www.benchchem.com/product/b146335#chemical-structure-and-iupac-name-of-4-chloro-2-methylthiopyrimidine
https://www.benchchem.com/product/b146335#chemical-structure-and-iupac-name-of-4-chloro-2-methylthiopyrimidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146335?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

